Cas no 72103-53-8 (Tuftsin Diacetate)

• Product Name: Tuftsin Diacetate
• CAS No: 72103-53-8
• MF: C₂₅H₄₈N₈O₁₀
• MW: 620.696226119995
• MDL: MFCD00076891
• CID: 571013
• PubChem ID: 156079
• Update Time: 2025-06-08

Tuftsin Diacetate Chemical and Physical Properties

Names and Identifiers

• Tuftsin Diacetate
• Tuftsin
• Tuftsin (diacetate)
• TUFTSIN ACETATE SALT
• H-THR-LYS-PRO-ARG-OH ACETATE SALT
• H-THR-LYS-PRO-ARG-OH ACOH
• Nsc341953
• THR-LYS-PRO-ARG ACETATE SALT
• tuftsin acetate
• tuftsin acetate salt hydrate
• CS-7237
• L-ARGININE, N2-(1-(N2-L-THREONYL-L-LYSYL)-L-PROLYL)-, DIACETATE (SALT)
• acetic acid;(2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• acetic acid;2-[[1-[6-amino-2-[(2-amino-3-hydroxybutanoyl)amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• (S)-2-((S)-1-((S)-6-Amino-2-((2S,3R)-2-amino-3-hydroxybutanamido)hexanoyl)pyrrolidine-2-carboxamido)-5-guanidinopentanoic acid compound with acetic acid (1:2)
• NSC 341953
• 7B8XUR55K2
• NSC-341953
• UNII-7B8XUR55K2
• 72103-53-8
• L-Arginine, N2-(1-(N2-L-threonyl-L-lysyl)-L-prolyl)-, diacetate (salt)4
• TuftsinTuftsinacetatesalt
• HY-P0240A

• MDL： MFCD00076891
• Inchi： 1S/C21H40N8O6.2C2H4O2/c1-12(30)16(23)18(32)27-13(6-2-3-9-22)19(33)29-11-5-8-15(29)17(31)28-14(20(34)35)7-4-10-26-21(24)25;2*1-2(3)4/h12-16,30H,2-11,22-23H2,1H3,(H,27,32)(H,28,31)(H,34,35)(H4,24,25,26);2*1H3,(H,3,4)/t12-,13+,14+,15+,16+;;/m1../s1
• InChI Key： YIIURIAYCWLLNZ-DZOCJTNESA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H]([C@@H](C)O)N)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 620.34933976g/mol
• Monoisotopic Mass: 620.34933976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 290

Experimental Properties

• Color/Form: Solids
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines:1.Calculate the length of the peptide.2.Calculate the overall charge of the entire peptide according to the following table:ContentsAssign valueAcidic amino acidAsp (D), Glu (E), and the C-terminal -COOH.-1Basic amino acidArg (R), Lys (K), His (H), and the N-terminal -NH2+1Neutral amino acidGly (G), Ala (A), Leu (L), Ile (I), Val (V), Cys (C), Met (M), Thr (T), Ser (S), Phe (F), Tyr (Y), Trp (W), Pro (P), Asn (N), Gln (Q)03.
• PSA: 289.78000
• LogP: 0.53410
• Solubility: Not determined

Tuftsin Diacetate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Tuftsin Diacetate

Comprehensive Overview of Tuftsin Diacetate (CAS No. 72103-53-8): Properties, Applications, and Research Insights

Tuftsin Diacetate (CAS No. 72103-53-8) is a synthetic peptide derivative of the naturally occurring immunostimulatory tetrapeptide Tuftsin. This compound has garnered significant attention in biomedical research due to its potential therapeutic applications, particularly in modulating immune responses. The diacetate salt form enhances its solubility and stability, making it a preferred choice for experimental and clinical studies. Researchers and pharmaceutical developers frequently search for "Tuftsin Diacetate benefits," "CAS 72103-53-8 applications," and "immunomodulatory peptides," reflecting growing interest in its mechanisms and uses.

The molecular structure of Tuftsin Diacetate consists of the sequence Threonine-Lysine-Proline-Arginine (Thr-Lys-Pro-Arg), with acetate groups improving its pharmacokinetic properties. Its primary function is to stimulate phagocytosis, a critical process in the immune system's defense against pathogens. Recent studies highlight its role in "immune system boosting" and "anti-inflammatory effects," aligning with current health trends focused on enhancing natural immunity. Keywords like "peptide-based therapeutics" and "Tuftsin mechanism of action" are frequently associated with this compound in scientific literature.

In the context of modern drug discovery, Tuftsin Diacetate is explored for its potential in treating infections, autoimmune disorders, and even cancer immunotherapy. Its ability to activate macrophages and neutrophils makes it a promising candidate for "adjuvant therapy" and "targeted drug delivery systems." Researchers also investigate its synergy with other immunomodulators, addressing popular queries such as "combining Tuftsin with vaccines" or "peptides for immune support." These applications resonate with the increasing demand for innovative, low-side-effect treatments.

From a technical perspective, Tuftsin Diacetate (CAS No. 72103-53-8) is characterized by high purity (>98%) and is typically supplied as a lyophilized powder. Storage conditions (-20°C) and reconstitution protocols are critical to maintaining its bioactivity, topics often searched as "Tuftsin Diacetate storage guidelines." Analytical methods like HPLC and mass spectrometry ensure quality control, catering to laboratories focused on "peptide purity standards." Such details are vital for reproducibility in preclinical studies.

The safety profile of Tuftsin Diacetate is another area of interest, with studies reporting minimal toxicity at therapeutic doses. This aligns with the broader shift toward "biocompatible therapeutics" and "natural immune enhancers." However, researchers emphasize the need for further clinical trials to validate its efficacy in humans, a point frequently raised in queries like "Tuftsin Diacetate clinical trials." The compound's potential in personalized medicine also ties into trending topics like "precision immunology."

In summary, Tuftsin Diacetate (CAS No. 72103-53-8) represents a versatile tool in immunology and drug development. Its dual role as an immune activator and therapeutic candidate positions it at the forefront of "next-generation peptide drugs." As scientific inquiries evolve, this compound continues to answer critical questions about harnessing the immune system's power—making it a staple in both academic and industrial research landscapes.